N-(2,5-dimethylpyrazol-3-yl)-4-ethylbenzamide

• IUPAC Name: N-(2,5-dimethylpyrazol-3-yl)-4-ethylbenzamide
• InChI: InChI=1S/C14H17N3O/c1-4-11-5-7-12(8-6-11)14(18)15-13-9-10(2)16-17(13)3/h5-9H,4H2,1-3H3,(H,15,18)
• InChI Key: GTNFWHRFFPWMLX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC(=NN2C)C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

N-(2,5-dimethylpyrazol-3-yl)-4-ethylbenzamide, commonly known as DMPEB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMPEB belongs to the class of pyrazole derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

DMPEB exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. By inhibiting COX-2 activity, DMPEB reduces the production of inflammatory mediators such as prostaglandins, thereby reducing inflammation and pain.
Biochemical and physiological effects:
DMPEB has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have neuroprotective effects and potential use in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMPEB has several advantages for lab experiments, including its high purity and stability. However, its limited solubility in water can make it challenging to use in some experiments. Additionally, DMPEB has not been extensively studied in humans, and its safety and efficacy in clinical trials are yet to be determined.

Future Directions

There are several future directions for DMPEB research. One potential avenue is to investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to determine its safety and efficacy in humans. Finally, the development of more efficient synthesis methods and derivatives of DMPEB could lead to the discovery of new therapeutic agents with improved pharmacological properties.
Conclusion:
DMPEB is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its pharmacological properties, including its anti-inflammatory, analgesic, and neuroprotective effects, make it a promising candidate for the development of new therapeutic agents. Further research is needed to determine its safety and efficacy in humans and to explore its potential use in treating neurodegenerative diseases.

Synthesis Methods

DMPEB can be synthesized using various methods, including the reaction of 2,5-dimethylpyrazole and 4-ethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction yields DMPEB as a white crystalline solid with a high purity.

Scientific Research Applications

DMPEB has been extensively studied for its pharmacological properties, including its potential use as an anti-inflammatory, analgesic, and antitumor agent. It has also been shown to have neuroprotective effects and potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.